Cas no 956729-66-1 (2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate)

• Product Name: 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate
• CAS No: 956729-66-1
• MF: C₂₃H₁₆Cl₂N₂O₄S
• MW: 487.355142593384
• CID: 5740538
• PubChem ID: 5260583
• Update Time: 2025-11-01

2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-([1-(2,5-DICHLOROPHENYL)-1H-PYRAZOL-4-YL]CARBONYL)PHENYL PHENYLMETHANESULFONATE
• 2-[1-(2,5-dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate
• Benzenemethanesulfonic acid, 2-[[1-(2,5-dichlorophenyl)-1H-pyrazol-4-yl]carbonyl]phenyl ester
• [2-[1-(2,5-dichlorophenyl)pyrazole-4-carbonyl]phenyl] phenylmethanesulfonate
• AKOS005081664
• 2-[1-(2,5-dichlorophenyl)-1H-pyrazole-4-carbonyl]phenylphenylmethanesulfonate
• 956729-66-1
• 2-{[1-(2,5-dichlorophenyl)-1H-pyrazol-4-yl]carbonyl}phenyl phenylmethanesulfonate
• 12X-0243
• 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate

• Inchi： 1S/C23H16Cl2N2O4S/c24-18-10-11-20(25)21(12-18)27-14-17(13-26-27)23(28)19-8-4-5-9-22(19)31-32(29,30)15-16-6-2-1-3-7-16/h1-14H,15H2
• InChI Key： HNBMRGBYZCYRKA-UHFFFAOYSA-N
• SMILES： C1(CS(OC2=CC=CC=C2C(C2=CN(C3=CC(Cl)=CC=C3Cl)N=C2)=O)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 486.0207836g/mol
• Monoisotopic Mass: 486.0207836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 691.1±55.0 °C(Predicted)
• pka: -4.02±0.12(Predicted)

Additional information on 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate

Comprehensive Analysis of 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate (CAS No. 956729-66-1)

2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate (CAS No. 956729-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and phenylmethanesulfonate moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a 2,5-dichlorophenyl group with a pyrazole-4-carbonyl linkage, offering versatile reactivity for further derivatization.

In recent years, the demand for heterocyclic compounds like 956729-66-1 has surged due to their role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in its sulfonate ester functionality, which enhances solubility and bioavailability—a critical factor in modern drug formulation. The compound's dichlorophenyl segment also contributes to its stability, making it a candidate for targeted delivery systems.

The synthesis of 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate involves multi-step organic reactions, including acylations and esterifications. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the growing emphasis on green chemistry, as industries seek to minimize waste and optimize yields.

From an industrial perspective, CAS No. 956729-66-1 is explored for its potential in catalysis and material science. Its electron-withdrawing groups (e.g., dichlorophenyl) make it a valuable intermediate in polymer chemistry. Additionally, its compatibility with biodegradable matrices aligns with the global push toward eco-friendly materials, addressing consumer concerns about environmental sustainability.

Frequently asked questions about this compound include: "What are the synthetic routes for 956729-66-1?" and "How does its sulfonate group influence bioactivity?" These queries reflect the compound's relevance in both academic and industrial settings. For instance, its pyrazole core is analogous to motifs found in FDA-approved drugs, sparking interest in repurposing strategies for new therapeutic indications.

In summary, 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl phenylmethanesulfonate represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural complexity and functional diversity position it as a promising candidate for future breakthroughs in life sciences and advanced materials. As research progresses, this compound may unlock solutions to challenges in precision medicine and sustainable agriculture.